5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide

• IUPAC Name: 5-(furan-2-ylmethylsulfamoyl)-2-methoxy-N-propylbenzamide
• InChI: InChI=1S/C16H20N2O5S/c1-3-8-17-16(19)14-10-13(6-7-15(14)22-2)24(20,21)18-11-12-5-4-9-23-12/h4-7,9-10,18H,3,8,11H2,1-2H3,(H,17,19)
• InChI Key: UPPATSSUIJZYOM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CO2)OC
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol

Description

5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide, also known as FMPB, is a chemical compound used in scientific research. It is a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain perception and inflammation.

Mechanism of Action

5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide is a competitive antagonist of the TRPV1 receptor, which is a non-selective cation channel expressed in sensory neurons. The TRPV1 receptor is activated by various stimuli such as heat, capsaicin, and acid, and plays a crucial role in pain perception and inflammation. 5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide binds to the TRPV1 receptor and blocks its activation by these stimuli, thereby reducing pain perception and inflammation.
Biochemical and Physiological Effects:
5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide has been shown to reduce pain perception and inflammation in animal models of various diseases such as arthritis, neuropathic pain, and cancer-related pain. It has also been shown to have a favorable safety profile with no significant adverse effects on vital organs such as the liver and kidneys.

Advantages and Limitations for Lab Experiments

5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide is a potent and selective TRPV1 antagonist, which makes it a valuable tool for studying the TRPV1 receptor and its role in pain perception and inflammation. However, its use is limited by its high cost and limited availability. Furthermore, its effects on other receptors and ion channels need to be investigated to fully understand its mechanism of action.

Future Directions

Future research on 5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide should focus on investigating its potential therapeutic effects in humans. Clinical trials should be conducted to evaluate its safety and efficacy in the treatment of pain and inflammation-related diseases. Furthermore, its effects on other ion channels and receptors should be investigated to fully understand its mechanism of action. Finally, efforts should be made to optimize the synthesis method to reduce the cost and increase the availability of 5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide.

Synthesis Methods

The synthesis of 5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide involves the reaction of 2-methoxy-N-propylbenzamide with 2-furylmethylamine and chlorosulfonic acid. The reaction yields 5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide as a white solid with a purity of over 99%. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxy-N-propylbenzamide is used in scientific research to study the TRPV1 receptor and its role in pain perception and inflammation. It is also used to investigate the potential therapeutic effects of TRPV1 antagonists in the treatment of pain and inflammation-related diseases such as arthritis, neuropathic pain, and cancer-related pain.